N-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C20H24N8O2/c1-14-13-15(2)28(24-14)18-7-8-19(29)27(25-18)12-9-21-20(30)16-5-6-17(23-22-16)26-10-3-4-11-26/h5-8,13H,3-4,9-12H2,1-2H3,(H,21,30)
• InChI Key: HYXYGERJEFCDKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CCNC(=O)C3=NN=C(C=C3)N4CCCC4)C
• Molecular Formula: C20H24N8O2
• Molecular Weight: 408.5 g/mol

Description

The compound “N-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide” is a complex organic molecule. It contains a pyrazolylpyridazine core, which is a non-fused biheterocyclic system. Derivatives of this core have a wide spectrum of biological activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a targeted synthesis of new potentially biologically active derivatives based on the corresponding 2- { [6- (3,5-dimethyl-1 H -pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide was carried out. The reactions of hydrazide A with aryl isocyanate, aryl and alkyl isothiocyanates were performed.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. These ligands provide one pyrazole sp 2 -nitrogen, one pyridine sp 2 -nitrogen, and one amine sp 3 -nitrogen, which were capable of coordinating to the metal.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse and complex. For instance, hydrazide A reacted with 3,4-dichlorophenyl isocyanate and 4-methylphenyl isothiocyanate in anhydrous benzene to form 2- {2- [6- (3,5-dimethyl-1 H -pyrazol-1-yl)pyridazin-3-ylsulfanyl]acetyl}- N - (3,4-dichlorophenyl)hydrazine-1-carboxamide 1 and 2- {2- [6- (3,5-dimethyl-1 H -pyrazol-1-yl)pyridazin-3-ylsulfanyl]acetyl}- N - (4-methylphenyl)hydrazine-1-carbothioamide 2, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, in the molecules of compounds 1 and 2, the rotation around amide bonds is hindered, as a result of which some signals in the 1 Н and 13 С NMR spectra are broadened.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential applications. For instance, the present ligands can be used as a model for further developments in catalytic processes relating to catecholase activity.